Cas no 1394221-73-8 (Naphtho1,2:5,6bis(1,2,5oxadiazole))

• Product Name: Naphtho1,2:5,6bis(1,2,5oxadiazole)
• CAS No: 1394221-73-8
• MF: C₁₀H₄N₄O₂
• MW: 212.164361000061
• MDL: MFCD32062929
• CID: 3041145
• PubChem ID: 117673301
• Update Time: 2024-11-04

Naphtho1,2:5,6bis(1,2,5oxadiazole) Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-c:5,6-c']bis([1,2,5]oxadiazole)
• i>:5,6-<i>c'<
• NOz
• Naphtho[1,2:5,6]bis([1,2,5]oxadiazole)
• 1394221-73-8
• naphtho[1,2-c:5,6-c']bis[1,2,5]oxadiazole
• N1137
• SCHEMBL16204096
• MFCD32062929
• D91781
• [2,1,3]benzoxadiazolo[7,6-g][2,1,3]benzoxadiazole
• 4,12-dioxa-3,5,11,13-tetraazatetracyclo[7.7.0.0?,?.0??,??]hexadeca-1(9),2,5,7,10,13,15-heptaene
• 4,12-dioxa-3,5,11,13-tetraazatetracyclo[7.7.0.0(2),?.0(1)?,(1)?]hexadeca-1(9),2,5,7,10,13,15-heptaene
• Naphtho1,2:5,6bis(1,2,5oxadiazole)

• MDL： MFCD32062929
• Inchi： 1S/C10H4N4O2/c1-3-7-10(14-15-11-7)6-2-4-8-9(5(1)6)13-16-12-8/h1-4H
• InChI Key： ONYFYGHYWDJMSL-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC3C4C(C=CC=3C2=N1)=NON=4

Computed Properties

• Exact Mass: 212.03342538g/mol
• Monoisotopic Mass: 212.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų